Cas no 903257-49-8 (N-(2,4-dimethylphenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide)

• Product Name: N-(2,4-dimethylphenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide
• CAS No: 903257-49-8
• MF: C₂₆H₂₈N₄O₂
• MW: 428.526125907898
• CID: 5504954
• Update Time: 2025-07-22

N-(2,4-dimethylphenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(3-pyridinyl)ethyl]-N2-(2,4-dimethylphenyl)-
• N-(2,4-dimethylphenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide

• Inchi： 1S/C26H28N4O2/c1-18-9-10-23(19(2)14-18)29-26(32)25(31)28-16-24(21-8-5-12-27-15-21)30-13-11-20-6-3-4-7-22(20)17-30/h3-10,12,14-15,24H,11,13,16-17H2,1-2H3,(H,28,31)(H,29,32)
• InChI Key： OUECEQOMVUDCFC-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CN=C1)(=O)C(NC1=CC=C(C)C=C1C)=O

Additional information on N-(2,4-dimethylphenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide

Comprehensive Analysis of N-(2,4-dimethylphenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide (CAS No. 903257-49-8)

In the rapidly evolving field of medicinal chemistry and drug discovery, the compound N-(2,4-dimethylphenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide (CAS No. 903257-49-8) has garnered significant attention due to its unique structural features and potential therapeutic applications. This molecule, characterized by its tetrahydroisoquinoline and pyridine moieties, represents a promising candidate for researchers exploring novel bioactive compounds. Its complex structure, combining aromatic and heterocyclic components, offers a rich platform for studying molecular interactions and pharmacological properties.

The growing interest in N-(2,4-dimethylphenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide is reflected in the increasing number of scientific queries related to its synthesis, mechanism of action, and potential applications. Researchers and pharmaceutical developers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new avenues for targeting specific biological pathways. The compound's CAS No. 903257-49-8 serves as a critical identifier in databases, ensuring accurate retrieval of its physicochemical and toxicological data.

One of the most frequently asked questions about this compound revolves around its solubility and stability under various conditions. These properties are essential for formulation development and drug delivery optimization. Recent studies have highlighted the importance of such heterocyclic compounds in addressing challenges like bioavailability and metabolic stability, making them a focal point in modern drug design. The integration of computational tools, such as molecular docking and QSAR modeling, has further accelerated the exploration of this molecule's potential.

Another area of interest is the compound's potential role in central nervous system (CNS) research. The presence of the tetrahydroisoquinoline scaffold, a common feature in many CNS-active drugs, suggests possible applications in neurological disorders. Researchers are investigating its interactions with neurotransmitter receptors and ion channels, which could lead to breakthroughs in treating conditions like neurodegenerative diseases or chronic pain. These investigations align with the broader trend of repurposing existing chemical entities for new therapeutic uses.

From a synthetic chemistry perspective, the preparation of N-(2,4-dimethylphenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide involves multi-step reactions that require precise control over reaction conditions. Key steps often include amide bond formation and heterocyclic ring construction, which are critical for achieving high yields and purity. The compound's CAS No. 903257-49-8 is frequently referenced in patent literature, underscoring its commercial and academic relevance.

In conclusion, N-(2,4-dimethylphenyl)-N'-2-(pyridin-3-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethylethanediamide (CAS No. 903257-49-8) stands as a compelling subject of study in contemporary chemical and pharmaceutical research. Its intricate architecture and diverse potential applications make it a valuable asset for scientists aiming to address unmet medical needs. As the demand for innovative therapeutics grows, this compound will likely remain at the forefront of exploratory research, bridging the gap between molecular design and clinical utility.